N-((5-(thiophen-3-yl)furan-2-yl)methyl)isobutyramide

• IUPAC Name: 2-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]propanamide
• InChI: InChI=1S/C13H15NO2S/c1-9(2)13(15)14-7-11-3-4-12(16-11)10-5-6-17-8-10/h3-6,8-9H,7H2,1-2H3,(H,14,15)
• InChI Key: YWGJEAQHOGZZDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC1=CC=C(O1)C2=CSC=C2
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

N-((5-(thiophen-3-yl)furan-2-yl)methyl)isobutyramide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been found to have unique biochemical and physiological effects.

Scientific Research Applications

Thiophene Derivatives

Thiophene-based analogs, such as this compound, have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors.

Organic Field-Effect Transistors (OFETs)

Thiophene-mediated molecules are used in the fabrication of organic field-effect transistors (OFETs). OFETs are a type of field-effect transistor using an organic semiconductor in its channel.

Organic Light-Emitting Diodes (OLEDs)

Molecules with the thiophene ring system are used in the fabrication of organic light-emitting diodes (OLEDs). OLEDs are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current.

Pharmacological Properties

Thiophene ring system exhibits many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Voltage-Gated Sodium Channel Blocker

Articaine, a 2,3,4-trisubstituent thiophene (3-n-propylamino-α-propionylamino-2-carbomethoxy-4-methyl-thiophene hydrochloride), is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

DNA Thermal Denaturation Investigation

A thermal denaturation investigation of DNA was studied using a temperature-control programmer spectrometer. This could be a potential application of the compound in the field of biochemistry and molecular biology.